5-((3-Chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-chlorophenyl)-(4-methylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H20ClN5O2S/c1-24-7-9-25(10-8-24)16(13-4-2-5-14(21)12-13)17-19(27)26-20(29-17)22-18(23-26)15-6-3-11-28-15/h2-6,11-12,16,27H,7-10H2,1H3
• InChI Key: OZMFTEMXYICYPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C2=CC(=CC=C2)Cl)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C20H20ClN5O2S
• Molecular Weight: 429.9 g/mol

Description

5-((3-Chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H20ClN5O2S and its molecular weight is 429.92. The purity is usually 95%.
BenchChem offers high-quality 5-((3-Chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((3-Chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Synthesis and Antimicrobial Study of New Fused Thiazolo[3,2-b]triazine, Triazolo[4,3-b]triazine, and 1,2,4-Triazinone Derivatives This study delved into the synthesis of new derivatives of Thiazolo[3,2-b][1,2,4]triazine and related compounds, emphasizing their potential antimicrobial properties against specific bacterial and fungal strains. The reactions involved the creation of various derivatives through multiple stages of chemical reactions, highlighting the compound's versatility in synthesizing biologically active molecules (El-Shehry, El‐Hag, & Ewies, 2020).

Synthesis of some novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide and investigation of their lipase and α-glucosidase inhibition In this research, a base compound related to the chemical structure was used to synthesize novel heterocyclic compounds. These compounds were then examined for their inhibitory activities against enzymes like lipase and α-glucosidase, indicating their potential for therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).

Synthesis, Structural Characterization of Isostructural 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles Focused on the synthesis and detailed structural analysis of isostructural thiazoles, this study provided insights into the molecular configuration and characteristics of compounds similar in structure to the one , offering valuable information on the compound's physical and chemical properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Biological Activities

Design, synthesis, antinociceptive, and anti-inflammatory properties of thiazolopyrimidine derivatives This study concentrated on synthesizing and evaluating the biological activities of thiazolopyrimidine derivatives, specifically their antinociceptive and anti-inflammatory properties. It offers insights into the potential therapeutic applications of similar compounds in managing pain and inflammation (Selvam, Karthik, Palanirajan, & Ali, 2012).

New triazolothiadiazole and triazolothiadiazine derivatives as kinesin Eg5 and HIV inhibitors synthesis, QSAR, and modeling studies

In this research, a new series of triazolothiadiazole and triazolothiadiazine derivatives were synthesized, and their inhibitory activity against kinesin Eg5 and HIV was evaluated. This study underscores the potential of structurally related compounds in the development of novel therapeutic agents (Khan et al., 2014).